Cas no 2229378-87-2 (5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,3-oxazolidin-2-one
• CAS No: 2229378-87-2
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 6399567
• PubChem ID: 165765797
• Update Time: 2025-11-03

5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,3-oxazolidin-2-one
• 2229378-87-2
• EN300-1778554

• Inchi： 1S/C7H10N4O2/c1-2-11-6(9-4-10-11)5-3-8-7(12)13-5/h4-5H,2-3H2,1H3,(H,8,12)
• InChI Key： UTYUVYLWNFUQTN-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1=NC=NN1CC)=O

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 69Ų

Additional information on 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,3-oxazolidin-2-one

5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,3-Oxazolidin-2-One: A Comprehensive Overview

The compound 5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,3-Oxazolidin-2-One, also known by its CAS number 222937887, is a highly specialized chemical entity with significant applications in the field of pharmaceuticals and organic synthesis. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of antiviral and anticancer research.

The molecular structure of this compound is characterized by a triazole ring fused with an oxazolidinone moiety. The triazole ring contributes to the compound's stability and reactivity, while the oxazolidinone group plays a crucial role in its ability to form hydrogen bonds and interact with biological targets. This combination makes it an ideal candidate for drug design and optimization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One notable method involves the use of click chemistry principles, which allows for the rapid assembly of the triazole ring. This approach not only enhances the scalability of production but also ensures high purity levels, making it suitable for pharmacological studies.

In terms of biological activity, 5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,3-Oxazolidin-2-One has demonstrated potent inhibitory effects against several viral enzymes. For instance, studies published in 2023 have shown its ability to inhibit key enzymes involved in viral replication, making it a promising candidate for antiviral drug development. Additionally, preliminary results from in vitro assays suggest that this compound may exhibit selective cytotoxicity against cancer cells, indicating its potential as an anticancer agent.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that it exhibits favorable absorption profiles and moderate clearance rates, which are critical factors for its potential use as an oral medication. Furthermore, preclinical toxicology studies have shown that it has a relatively low toxicity profile at therapeutic doses.

In conclusion, 5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1,3-Oxazolidin-2-One represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities position it as a valuable tool in drug discovery efforts. As research continues to unfold, this compound holds great potential for contributing to the development of innovative therapeutic solutions.